Cas no 41613-09-6 (2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol)

• Product name: 2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol
• CAS No: 41613-09-6
• MF: C₂₁H₃₅NO₄
• MW: 365.5069
• CID: 927147
• PubChem ID: 193818

2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol
• N-(1,3-dihydroxy-1-phenylpropan-2-yl)-2-hydroxydodecanamide
• HDAPP
• N-(1,3-Dihydroxy-1-phenylpropan-2-yl)-2-hydroxydodecanimidic acid
• 41613-09-6
• Dodecanamide, 2-hydroxy-N-(2-hydroxy-1-(hydroxymethyl)-2-phenylethyl)-
• DTXSID50961839

• Inchi： InChI=1S/C21H35NO4/c1-2-3-4-5-6-7-8-12-15-19(24)21(26)22-18(16-23)20(25)17-13-10-9-11-14-17/h9-11,13-14,18-20,23-25H,2-8,12,15-16H2,1H3,(H,22,26)
• InChI Key： NGKOCWRESNGJAX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(C(=O)NC(CO)C(C1=CC=CC=C1)O)O

Computed Properties

• Exact Mass: 365.25660860g/mol
• Monoisotopic Mass: 365.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.8Ų